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Compound of Interest

Compound Name: 4-Phenanthrenamine

Cat. No.: B146288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on the natural sources of

phenanthrene alkaloids, a class of secondary metabolites with significant pharmacological

interest. This document provides a detailed overview of their distribution in the plant kingdom,

quantitative data on their occurrence, and methodologies for their extraction and isolation.

Furthermore, it elucidates the biosynthetic pathway of these complex molecules and presents a

generalized experimental workflow for their study.

Natural Distribution of Phenanthrene Alkaloids
Phenanthrene alkaloids are a structurally diverse group of nitrogen-containing compounds

characterized by a phenanthrene ring system. While their occurrence in nature is not as

widespread as other alkaloid classes, they are found in several plant families, often co-

occurring with aporphine alkaloids. The primary families known to produce phenanthrene

alkaloids include Papaveraceae, Menispermaceae, Annonaceae, Lauraceae, Aristolochiaceae,

Berberidaceae, Fumariaceae, and Monimiaceae.[1][2]

The most well-known source of phenanthrene alkaloids is the opium poppy, Papaver

somniferum, which produces morphine, codeine, and thebaine.[3][4][5] The genus Stephania

(family Menispermaceae) is another significant source, with various species yielding a range of

phenanthrene and other isoquinoline alkaloids.[3][6][7] Additionally, the genus Cryptocarya

(family Lauraceae) has been identified as a source of phenanthrene alkaloids such as
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atherosperminine and noratherosperminine.[8][9] While the Annonaceae family is rich in other

types of alkaloids, the occurrence of phenanthrene alkaloids is comparatively rare.[10][11]

Quantitative Analysis of Phenanthrene Alkaloids
The concentration of phenanthrene alkaloids can vary significantly depending on the plant

species, genotype, environmental conditions, and the specific plant part analyzed. The

following table summarizes available quantitative data from various studies.

Plant Species Plant Part
Phenanthrene
Alkaloid(s)

Yield Reference(s)

Papaver

somniferum
Capsules Morphine 0.46 - 1.84% [12]

Capsules Codeine 0.08 - 0.30% [12]

Ornamental

Cultivars

(Capsules)

Morphine
avg. 362

mg/100g
[13]

Ornamental

Cultivars

(Capsules)

Codeine avg. 25 mg/100g [13]

Stephania

tetrandra
Roots Fangchinoline 7.23 mg/g [12]

Roots Tetrandrine 13.36 mg/g [12]

Roots Total Alkaloids 20.59 mg/g [12]

Stephania

yunnanensis
Tubers Total Alkaloids

Varies

significantly

between

genotypes

Cryptocarya

nigra
Bark

Dichloromethane

Extract

0.75% (of dried

bark)

Bark
Crude Alkaloid

Extract

0.4% (of dried

bark)
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Biosynthesis of Phenanthrene Alkaloids
The biosynthesis of phenanthrene alkaloids, exemplified by morphine in Papaver somniferum,

is a complex pathway originating from the amino acid tyrosine. Tyrosine is converted to (S)-

norcoclaurine, a key intermediate in the biosynthesis of many isoquinoline alkaloids. Through a

series of enzymatic reactions including methylation, hydroxylation, and oxidative coupling, (S)-

norcoclaurine is transformed into (S)-reticuline. A crucial step involves the conversion of (S)-

reticuline to (R)-reticuline. From (R)-reticuline, the pathway proceeds through several key

intermediates, including salutaridine, thebaine, codeinone, and finally to codeine and morphine.

Tyrosine (S)-NorcoclaurineMultiple Steps (S)-Reticuline

Methylations &
Hydroxylation (R)-ReticulineSTORR enzyme Salutaridine

Salutaridine
synthase ThebaineMultiple Steps CodeinoneT6ODM, NISO CodeineCOR MorphineCODM

Click to download full resolution via product page

Biosynthetic pathway of morphine.

Experimental Protocols
The extraction and isolation of phenanthrene alkaloids from plant materials generally involve a

series of steps designed to separate these basic compounds from other plant constituents. The

specific protocol can vary depending on the plant source and the target alkaloid. Below is a

generalized workflow and a detailed protocol for the extraction of alkaloids from Stephania

tetrandra roots.

General Experimental Workflow
The following diagram illustrates a typical workflow for the isolation and characterization of

phenanthrene alkaloids from a plant source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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